Cas no 26494-10-0 (3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-)

3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl- structure
26494-10-0 structure
Product Name:3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
CAS No:26494-10-0
MF:C6H8O2S
MW:144.191520690918
CID:263485
Update Time:2026-05-14

3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
    • 4-hydroxy-2,5-dimethylthiophen-3-one
    • 4-hydroxy-2,5-dimethylthiophen-3(2H)-one
    • Inchi: InChI=1S/C6H8O2S/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
    • InChI Key: LMGFTFOLCQQHHC-UHFFFAOYSA-N
    • SMILES: OC1=C(C)SC(C)C1=O

Computed Properties

  • Exact Mass: 144.02454
  • Monoisotopic Mass: 144.0245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.299
  • Boiling Point: 251.3°Cat760mmHg
  • Flash Point: 105.8°C
  • Refractive Index: 1.588
  • PSA: 37.3
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